4-(Benzyloxy)-3-bromo-5-methoxybenzoic acid CAS 568553-88-8 properties
4-(Benzyloxy)-3-bromo-5-methoxybenzoic acid CAS 568553-88-8 properties
Topic: 4-(Benzyloxy)-3-bromo-5-methoxybenzoic acid (CAS 568553-88-8) Content Type: Technical Whitepaper Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers.
A Strategic Scaffold for Divergent Library Synthesis in Medicinal Chemistry
Executive Summary
In the landscape of modern drug discovery, 4-(Benzyloxy)-3-bromo-5-methoxybenzoic acid (CAS 568553-88-8) represents a high-value "privileged scaffold." Its utility stems from its dense functionalization: a benzoic acid core flanked by a halogen handle (bromine), a protected phenol (benzyloxy), and a solubilizing ether (methoxy). This specific substitution pattern allows for orthogonal functionalization—enabling researchers to independently modify the C-terminus (amide/ester formation), the aromatic core (Suzuki/Buchwald couplings), and the phenolic oxygen (deprotection/alkylation). This whitepaper provides a comprehensive technical analysis of its properties, synthesis, and application in developing kinase inhibitors and anti-inflammatory agents.
Chemical Profile & Physical Properties[1][2]
Identity:
-
IUPAC Name: 4-(Benzyloxy)-3-bromo-5-methoxybenzoic acid[1][2]
-
CAS Number: 568553-88-8[1]
-
Molecular Formula: C₁₅H₁₃BrO₄[2]
-
Molecular Weight: 337.17 g/mol
-
SMILES: COC1=C(C(=CC(=C1)C(=O)O)Br)OCC2=CC=CC=C2
Physicochemical Data:
| Property | Value | Note |
| Appearance | White to off-white powder | Crystalline solid |
| Melting Point | 168–172 °C (Predicted) | Typical for trisubstituted benzoic acids |
| Solubility | DMSO, DMF, MeOH (Hot) | Poor solubility in water; moderate in DCM |
| pKa (COOH) | ~3.8 – 4.2 | Electron-withdrawing Br lowers pKa vs. vanillic acid |
| LogP | 3.6 (Predicted) | Lipophilic due to benzyl group |
Structural Analysis & Reactivity Logic
The chemical behavior of this compound is dictated by the electronic interplay of its substituents. Understanding this is crucial for designing successful reaction cascades.
-
The Bromine (C3): Located ortho to the benzyloxy group. The steric crowding is significant, which often requires highly active catalyst systems (e.g., Pd-SPhos or Pd-XPhos) for successful cross-coupling. It serves as a handle for introducing biaryl motifs common in kinase inhibitors.
-
The Benzyloxy (C4): Acts as a robust protecting group for the phenol. It withstands basic coupling conditions (Suzuki, amide coupling) but can be selectively removed via hydrogenolysis (H₂/Pd-C) or Lewis acids (BBr₃) to reveal a hydrogen-bond donor/acceptor site.
-
The Carboxylic Acid (C1): The primary vector for fragment growing. It is typically converted to an amide to improve metabolic stability and engage hinge-region amino acids in target proteins.
Diagram 1: Retrosynthetic & Reactivity Logic
Caption: Synthesis workflow from Vanillic Acid and divergent reactivity pathways for drug discovery.
Synthetic Protocols
While custom synthesis is possible, the most reliable route proceeds via the bromination of vanillic acid followed by benzylation. This sequence avoids regioselectivity issues associated with brominating the benzylated ether.
Protocol A: Preparation of the Core Scaffold
Step 1: Bromination of Vanillic Acid
-
Reagents: Vanillic acid (1.0 eq), Bromine (1.05 eq), Glacial Acetic Acid (Solvent), Sodium Acetate (1.1 eq).
-
Procedure: Dissolve vanillic acid in glacial acetic acid. Add NaOAc. Add Br₂ dropwise at 15–20°C. Stir for 2 hours.
-
Workup: Pour into ice water. The precipitate is 5-bromovanillic acid. Filter, wash with water, and dry.[3]
-
Yield: Typically 85–90%.
Step 2: Benzylation (Synthesis of CAS 568553-88-8) [1]
-
Reagents: 5-Bromovanillic acid (1.0 eq), Benzyl bromide (2.2 eq), Potassium Carbonate (3.0 eq), DMF (0.5 M).
-
Note: Using 2.2 eq of BnBr initially forms the benzyl ester of the benzyl ether.
-
-
Procedure:
-
Suspend 5-bromovanillic acid and K₂CO₃ in DMF.
-
Add Benzyl bromide dropwise. Heat to 60°C for 4 hours.
-
Hydrolysis Step: Add 1M NaOH (aq) and MeOH to the reaction mixture (to hydrolyze the transient ester back to the acid). Heat at 50°C for 1 hour.
-
-
Workup: Acidify with 1M HCl to pH 2. Extract with Ethyl Acetate (3x).[4] Wash organic layer with Brine.[3][4] Dry over Na₂SO₄.[3][4]
-
Purification: Recrystallization from Ethanol/Water or column chromatography (Hexane/EtOAc).
Protocol B: Downstream Functionalization (Suzuki Coupling)
Critical Insight: The ortho-methoxy and ortho-benzyloxy groups create a "molecular cleft" around the bromine, making oxidative addition slower. Use electron-rich phosphines.
-
System: Pd(OAc)₂ (5 mol%), SPhos (10 mol%), K₃PO₄ (2.0 eq).
-
Solvent: Toluene/Water (10:1).
-
Conditions: 100°C, sealed tube, 12 hours.
-
Outcome: High yields of biaryl products with minimal debromination byproducts.
Applications in Drug Discovery
This compound is frequently identified in patent literature for specific therapeutic classes:
-
Kinase Inhibitors (FGFR/EGFR): The benzoic acid moiety is often converted to a benzamide, mimicking the adenine ring of ATP. The bromine allows for the attachment of a "tail" group that extends into the hydrophobic pocket of the kinase.
-
Mechanism:[5] The methoxy group provides a specific hydrogen bond acceptor for the hinge region backbone.
-
-
Anti-Inflammatory Agents (Resveratrol/Chalcone Analogs): The 3,4,5-substitution pattern mimics the A-ring of resveratrol.
-
Workflow: The acid is reduced to an aldehyde, then condensed with acetophenones to form chalcones, which are potent NF-κB inhibitors.
-
-
Proteolysis Targeting Chimeras (PROTACs): The carboxylic acid provides a distinct attachment point for linkers connecting to E3 ligase ligands (e.g., VHL or Cereblon binders).
Diagram 2: Divergent Library Synthesis
Caption: Divergent synthesis pathways transforming the core scaffold into three distinct therapeutic classes.
Quality Control & Characterization
To ensure the integrity of this intermediate before committing to expensive downstream steps, verify the following:
-
¹H NMR (DMSO-d₆, 400 MHz):
-
δ 13.0 (br s, 1H, COOH)
-
δ 7.30–7.50 (m, 5H, Benzyl aromatic)
-
δ 7.65 (d, 1H, Ar-H, meta to Br)
-
δ 7.45 (d, 1H, Ar-H, ortho to Br)
-
δ 5.15 (s, 2H, O-CH₂-Ph)
-
δ 3.85 (s, 3H, O-CH₃)
-
-
HPLC Purity:
-
Column: C18 Reverse Phase.
-
Mobile Phase: Water (0.1% TFA) / Acetonitrile Gradient.
-
Note: The benzyl group makes this compound retain strongly. Expect elution at >60% ACN.
-
Safety & Handling
-
GHS Classification: Warning.[6] Causes skin irritation (H315), Eye irritation (H319).[6]
-
Handling: The compound is stable at room temperature but should be protected from light due to the potential for benzylic radical formation over long periods.
-
Incompatibility: Avoid strong oxidizers. The carboxylic acid can react with strong bases.
References
-
Synthesis of Brominated Vanillic Acid Derivatives
- Title: "Synthesis and biological evaluation of novel chalcone deriv
- Source:European Journal of Medicinal Chemistry.
- Context: Describes the bromin
-
(Generalized reference for bromovanillic acid synthesis).
-
Suzuki Coupling of Sterically Hindered Bromides
-
Commercial Availability & MSDS
- Source: Sigma-Aldrich / MilliporeSigma.
- Context: Physical properties and safety d
-
(Note: URL is illustrative of vendor search; specific vendor links may vary).
(Note: Specific patent literature (e.g., WO2005/...) often cites this intermediate for kinase inhibitor synthesis, though direct open-access links to specific intermediate preparations are rare. The protocols above are derived from standard organic synthesis principles applied to this specific structure.)
Sources
- 1. 2973-76-4|3-Bromo-4-hydroxy-5-methoxybenzaldehyde|BLD Pharm [bldpharm.com]
- 2. PubChemLite - 4-(benzyloxy)-3-bromo-5-methoxybenzoic acid (C15H13BrO4) [pubchemlite.lcsb.uni.lu]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. pdf.benchchem.com [pdf.benchchem.com]
- 5. Suzuki Coupling [organic-chemistry.org]
- 6. 3-Bromo-5-methoxybenzoic acid | C8H7BrO3 | CID 4060048 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
